Cas no 15793-48-3 (5-Chloro-2-ethoxy-phenylamine)

• Product Name: 5-Chloro-2-ethoxy-phenylamine
• CAS No: 15793-48-3
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 866108
• PubChem ID: 410076
• Update Time: 2025-11-02

5-Chloro-2-ethoxy-phenylamine Chemical and Physical Properties

Names and Identifiers

• o-phenethidine, 5-chloro
• 5-chloro-2-ethoxyBenzenamine
• 5-CHLORO-2-ETHOXY-PHENYLAMINE
• 2-Aethoxy-5-chlor-anilin
• 2-ethoxy-5-chloroaniline
• 2-ethoxy-5-chloro-aniline
• 3-chloro-6-ethoxyaniline
• 5-chloro-2-ethoxy-benzenamine
• 5-chloro-2-ethoxyphenylamine
• 5-Chlor-o-phenetidin
• AC1L8YAU
• CTK4C9525
• HMS1703M01
• SureCN3794233
• Z234894877
• SCHEMBL3794233
• Benzenamine, 5-chloro-2-ethoxy-
• 5-chloro-2-ethoxy-aniline
• EN300-49895
• CCG-304144
• E86976
• DA-37570
• 15793-48-3
• STL387536
• J-009462
• BBL034405
• 5-chloro-2-ethoxyaniline
• DTXSID70328420
• VS-12516
• AKOS000103177
• 5-Chloro-2-ethoxy-phenylamine

• MDL： MFCD07791193
• Inchi： 1S/C8H10ClNO/c1-2-11-8-4-3-6(9)5-7(8)10/h3-5H,2,10H2,1H3
• InChI Key： UZEGGYTUIIXOIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OCC

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

5-Chloro-2-ethoxy-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Chloro-2-ethoxy-phenylamine

Research Briefing on 5-Chloro-2-ethoxy-phenylamine (CAS: 15793-48-3) and Its Recent Advances in Chemical Biology and Pharmaceutical Applications

5-Chloro-2-ethoxy-phenylamine (CAS: 15793-48-3) is an important intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents, including antimicrobials, anti-inflammatory drugs, and kinase inhibitors. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, biological activity, and applications in drug discovery.

One of the most significant advancements in the use of 5-Chloro-2-ethoxy-phenylamine is its incorporation into the design of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors for tyrosine kinases, which are implicated in various cancers. The study reported that derivatives of 5-Chloro-2-ethoxy-phenylamine exhibited high selectivity and efficacy in preclinical models, suggesting promising therapeutic potential.

In addition to its role in kinase inhibition, recent research has explored the antimicrobial properties of 5-Chloro-2-ethoxy-phenylamine derivatives. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel Schiff base complexes using this compound, which showed significant activity against multidrug-resistant bacterial strains. These findings underscore the versatility of 5-Chloro-2-ethoxy-phenylamine as a scaffold for developing new antimicrobial agents in an era of increasing antibiotic resistance.

Another area of interest is the compound's application in agrochemicals. A 2023 patent application revealed the use of 5-Chloro-2-ethoxy-phenylamine in the synthesis of herbicidal compounds with improved environmental profiles. The patent highlighted the compound's ability to enhance the selectivity and biodegradability of herbicides, addressing growing concerns about the ecological impact of agrochemicals.

The synthesis and optimization of 5-Chloro-2-ethoxy-phenylamine have also seen notable progress. Recent advancements in green chemistry have led to more sustainable and efficient synthetic routes, reducing the environmental footprint of its production. For example, a 2023 study in Organic Process Research & Development reported a catalytic method that minimizes waste and improves yield, making the process more economically viable for industrial-scale applications.

In conclusion, 5-Chloro-2-ethoxy-phenylamine (CAS: 15793-48-3) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, highlight its importance as a versatile intermediate. Future research is expected to further explore its potential, particularly in addressing unmet medical needs and environmental challenges. This briefing underscores the need for continued investment in the study of such compounds to unlock their full potential in science and industry.